Cas no 20099-53-0 (Benzonitrile,4-(2-oxoacetyl)-)

• Product name: Benzonitrile,4-(2-oxoacetyl)-
• CAS No: 20099-53-0
• MF: C₉H₅NO₂
• MW: 159.1415
• CID: 253588
• PubChem ID: 21298601

Benzonitrile,4-(2-oxoacetyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2-oxoacetyl)-
• 4-(2-OXOACETYL)BENZONITRILE
• 4-oxaldehydoylbenzonitrile
• (4-Cyan-phenyl)-glyoxal
• 4-(2,2-dihydroxyacetyl)benzonitrile
• 4-(2-oxo-acetyl)-benzonitrile
• 4-cyano phenylglyoxal
• 4-Glyoxyloyl-benzonitril
• 4-oxaldehydoylbenzenecarbonitrile
• 4-oxoacetyl-benzonitrile
• AB14104
• YFRPJYGYHJNAKA-UHFFFAOYSA-N
• Benzonitrile, 4-(2-oxoacetyl)-
• DTXSID00940553
• SCHEMBL1673513
• AKOS006283734
• EN300-3011110
• FT-0692345
• Z1198162052
• 4-Cyanophenylglyoxal
• 20099-53-0
• 4-(Oxoacetyl)benzonitrile

• Inchi： InChI=1S/C9H5NO2/c10-5-7-1-3-8(4-2-7)9(12)6-11/h1-4,6H
• InChI Key： YFRPJYGYHJNAKA-UHFFFAOYSA-N
• SMILES： O=CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 159.03200
• Monoisotopic Mass: 159.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 57.93000
• LogP: 0.93988

Benzonitrile,4-(2-oxoacetyl)- Security Information

Benzonitrile,4-(2-oxoacetyl)- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on Benzonitrile,4-(2-oxoacetyl)-

Exploring the Properties and Applications of Benzonitrile,4-(2-oxoacetyl)- (CAS No. 20099-53-0)

Benzonitrile,4-(2-oxoacetyl)-, identified by its CAS No. 20099-53-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a benzonitrile core with a 2-oxoacetyl functional group, serves as a versatile intermediate in synthetic chemistry. Its applications range from serving as a building block for active pharmaceutical ingredients (APIs) to being a key component in the development of advanced materials.

One of the most frequently searched questions regarding Benzonitrile,4-(2-oxoacetyl)- is its role in drug discovery. Researchers are particularly interested in how this compound can be utilized to create novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of kinase inhibitors, which are crucial in treating various diseases. The compound's ability to act as a pharmacophore makes it invaluable in medicinal chemistry, aligning with the growing demand for innovative drug development strategies.

Another hot topic in the scientific community is the use of Benzonitrile,4-(2-oxoacetyl)- in sustainable chemistry. With the increasing focus on green synthesis and eco-friendly processes, this compound has been explored as a catalyst or intermediate in reactions that minimize waste and reduce energy consumption. Its compatibility with biocatalysis and flow chemistry techniques further enhances its appeal in modern industrial applications.

The compound's physical and chemical properties, such as its solubility, melting point, and reactivity, are also subjects of frequent inquiries. Understanding these parameters is essential for optimizing its use in various synthetic pathways. For instance, its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile makes it suitable for a wide range of reactions, while its stability under ambient conditions ensures ease of handling in laboratory settings.

In the realm of material science, Benzonitrile,4-(2-oxoacetyl)- has shown promise in the development of organic semiconductors and photovoltaic materials. Its electron-withdrawing properties, attributed to the nitrile and carbonyl groups, make it an excellent candidate for designing materials with tailored electronic properties. This aligns with the global push toward renewable energy solutions and the need for efficient light-harvesting systems.

Safety and handling of Benzonitrile,4-(2-oxoacetyl)- are also critical considerations for researchers and industrial users. While the compound is not classified as highly hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This emphasis on safety resonates with the broader trend of responsible chemical management in both academic and industrial settings.

In summary, Benzonitrile,4-(2-oxoacetyl)- (CAS No. 20099-53-0) is a multifaceted compound with wide-ranging applications in drug discovery, sustainable chemistry, and advanced materials. Its unique structural features and functional groups make it a valuable asset in synthetic chemistry, addressing some of the most pressing challenges in modern science and technology. As research continues to uncover new uses for this compound, its relevance in both academic and industrial contexts is expected to grow exponentially.